Cas no 1354953-99-3 (3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 1354953-99-3
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5054018
• Update Time: 2025-06-09

3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-3-nitrophenyl)-1,3-oxazolidin-2-one
• NE41148
• Z1266933946
• 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10N2O4/c1-7-8(11-5-6-16-10(11)13)3-2-4-9(7)12(14)15/h2-4H,5-6H2,1H3
• InChI Key： QLIOGVFKDIDCFG-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=C(C=2C)[N+](=O)[O-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 1.7
• Topological Polar Surface Area: 75.4

Additional information on 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one

Introduction to 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 1354953-99-3)

3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound, identified by the CAS number 1354953-99-3, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both a nitro group and a methyl-substituted phenyl ring in its structure imparts distinct chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one consists of an oxazolidinone ring fused with a phenyl ring at the 2-position, which is further substituted with a methyl group and a nitro group at the 3-position. This arrangement not only contributes to its stability but also enhances its ability to interact with biological targets. The oxazolidinone moiety is particularly noteworthy, as it is known for its role in forming stable complexes with proteins and enzymes, a property that is highly advantageous in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs), which play crucial roles in various pathological processes. 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one has emerged as a promising candidate for this purpose due to its ability to disrupt PPIs through its unique binding mode. Studies have demonstrated that this compound can effectively interfere with the interaction between key proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The nitro group in the phenyl ring of 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one is particularly significant from a chemical and pharmacological perspective. Nitroaromatic compounds are well-known for their ability to undergo bio-reduction, converting the nitro group into a reactive hydroxylamine or amine species. This transformation can lead to covalent modifications of target proteins, thereby enhancing the potency and selectivity of the compound. Recent research has explored this property in the context of developing targeted therapies for cancer and infectious diseases.

Moreover, the methyl substitution on the phenyl ring contributes to the lipophilicity of 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one, which is an important factor in determining its pharmacokinetic properties. Optimal lipophilicity is essential for achieving efficient absorption, distribution, metabolism, and excretion (ADME) profiles in drug candidates. Computational modeling studies have been conducted to optimize the lipophilicity of this compound while maintaining its biological activity, leading to the identification of more potent derivatives.

One of the most exciting applications of 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one is in the field of antibiotic development. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. The oxazolidinone scaffold has been extensively studied for its ability to inhibit bacterial protein synthesis by binding to the bacterial ribosome. Preliminary studies have shown that 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one exhibits promising antibacterial activity against several resistant strains, making it a valuable candidate for further development.

The synthesis of 3-(2-Methyl-3-nitrophenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and urea derivatives under acidic or basic conditions. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving scalability.

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